Cas no 62921-43-1 (PHENANTHRO[9,10-D]OXAZOLE, 6-METHOXY-)

• Product Name: PHENANTHRO[9,10-D]OXAZOLE, 6-METHOXY-
• CAS No: 62921-43-1
• MF: C₁₆H₁₁NO₂
• MW: 249.264044046402
• CID: 3483659
• PubChem ID: 12330183
• Update Time: 2025-04-21

PHENANTHRO[9,10-D]OXAZOLE, 6-METHOXY- Chemical and Physical Properties

Names and Identifiers

• PHENANTHRO[9,10-D]OXAZOLE, 6-METHOXY-
• 6-Methoxyphenanthro[9,10-d]oxazole
• 62921-43-1
• DTXSID901296259

• Inchi： 1S/C16H11NO2/c1-18-10-6-7-12-14(8-10)11-4-2-3-5-13(11)16-15(12)17-9-19-16/h2-9H,1H3
• InChI Key： MWZTZFXQFWHWIY-UHFFFAOYSA-N
• SMILES： O1C=NC2C1=C1C=CC=CC1=C1C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 249.078978594Da
• Monoisotopic Mass: 249.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.3Ų